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Compound of Interest

Compound Name: Flurprimidol

Cat. No.: B166174 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Flurprimidol is a pyrimidinyl carbinol type plant growth retardant that functions by inhibiting the

biosynthesis of gibberellins.[1] It is a synthetic inhibitor of Gibberellic Acid (GA) biosynthesis

and is commonly used in horticultural and laboratory settings to control plant height and

internode elongation.[1] In laboratory experiments, particularly in plant tissue culture,

Flurprimidol is used to manage plantlet size and encourage bulb formation.[2] Accurate

preparation of stock solutions is crucial for achieving reproducible and reliable experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of Flurprimidol stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Flurprimidol is presented in the

table below. This information is essential for accurate stock solution preparation and safe

handling.
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Property Value References

Molecular Formula C₁₅H₁₅F₃N₂O₂ [3][4][5][6]

Molecular Weight 312.29 g/mol [4][5][6]

Appearance
Off-white to light yellow

crystalline powder
[1][3]

Melting Point 94-96 °C [3][5][6]

CAS Number 56425-91-3 [4][5]

Solubility Data
Flurprimidol is soluble in a variety of organic solvents.[6] The choice of solvent is critical and

should be compatible with the experimental system. For most biological applications, Dimethyl

sulfoxide (DMSO) is the recommended solvent.[2][3][6][7][8]

Solvent Solubility References

Dimethyl sulfoxide (DMSO) Soluble [2][3][6][7][8]

Acetone Soluble [6]

Ethanol Soluble [6]

Methanol Soluble [6]

Diethyl Ether Soluble [6]

Experimental Protocol: Preparation of a 10 mM
Flurprimidol Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of Flurprimidol in DMSO. This

concentration is a common starting point for further dilutions to achieve desired working

concentrations.

Materials:
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Flurprimidol powder (CAS 56425-91-3)

Anhydrous Dimethyl sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flask (e.g., 10 mL)

Pipette and sterile pipette tips

Vortex mixer

Sterile amber or light-protecting storage vials

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Calculate the required mass of Flurprimidol:

To prepare 10 mL of a 10 mM stock solution, the required mass of Flurprimidol is
calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.01 L x 312.29 g/mol = 31.23 mg

Weighing the Flurprimidol:

Tare the analytical balance with a clean weighing paper or boat.

Carefully weigh out 31.23 mg of Flurprimidol powder using a spatula.

Dissolving the Flurprimidol:
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Transfer the weighed Flurprimidol powder into a 10 mL volumetric flask.

Add a small volume of DMSO (e.g., 5-7 mL) to the flask.

Gently swirl the flask or use a vortex mixer at a low setting to dissolve the powder

completely. Ensure there are no visible particles.

Adjusting the Final Volume:

Once the Flurprimidol is completely dissolved, add DMSO to the volumetric flask until the

bottom of the meniscus reaches the 10 mL mark.

Aliquoting and Storage:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

For convenience and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes in sterile, amber or light-protecting

vials.

Label each vial clearly with the name of the compound (Flurprimidol), concentration (10

mM), solvent (DMSO), preparation date, and your initials.

Workflow Diagram
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Caption: Workflow for preparing Flurprimidol stock solution.

Storage and Stability
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Proper storage of Flurprimidol stock solutions is essential to maintain their stability and

efficacy.

Storage Temperature: Flurprimidol powder and stock solutions should be stored at 2-8°C.[8]

[9]

Light and Moisture: The compound is sensitive to light and moisture.[9] Therefore, it is crucial

to store both the solid compound and stock solutions in tightly sealed, amber or light-

protecting containers in a dry environment.[9]

Shelf Life: While specific stability data for Flurprimidol stock solutions in DMSO is not

readily available, it is good laboratory practice to prepare fresh stock solutions periodically

and to avoid long-term storage to ensure optimal performance. For many chemical solutions,

a shelf life of several months can be expected when stored properly at 2-8°C.

Safety Precautions
Flurprimidol has potential health hazards, and appropriate safety measures should be taken

during handling.

Hazard Identification: Flurprimidol is harmful if swallowed and may cause skin and serious

eye irritation.[4][10][11]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves, when handling Flurprimidol
powder and solutions.[9][10]

Handling: Handle Flurprimidol in a well-ventilated area, preferably in a chemical fume hood,

to avoid inhalation of dust or aerosols.[9] Avoid contact with skin and eyes.[9] Do not eat,

drink, or smoke when using this product.[10]

First Aid:

If swallowed: Call a poison center or doctor if you feel unwell.[9]

In case of skin contact: Wash off with soap and plenty of water.[9]
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In case of eye contact: Rinse cautiously with water for several minutes.[9] Remove contact

lenses if present and easy to do. Continue rinsing.[9]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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